Cas no 2171883-70-6 (4-(3-ethoxy-2-fluorophenyl)benzoic acid)

• Product Name: 4-(3-ethoxy-2-fluorophenyl)benzoic acid
• CAS No: 2171883-70-6
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 5870250
• PubChem ID: 165554970
• Update Time: 2025-10-29

4-(3-ethoxy-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxy-2-fluorophenyl)benzoic acid
• 2171883-70-6
• EN300-1586147

• Inchi： 1S/C15H13FO3/c1-2-19-13-5-3-4-12(14(13)16)10-6-8-11(9-7-10)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： DLVJJQNLPDOHHM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)O)=CC=1)OCC

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-ethoxy-2-fluorophenyl)benzoic acid

4-(3-Ethoxy-2-Fluorophenyl)benzoic Acid: A Comprehensive Overview

4-(3-Ethoxy-2-fluorophenyl)benzoic acid (CAS No. 2171883-70-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities and chemical reactivity.

The chemical structure of 4-(3-ethoxy-2-fluorophenyl)benzoic acid is characterized by a benzene ring substituted with a carboxylic acid group at the para position and a 3-ethoxy-2-fluorophenyl moiety. The presence of the fluorine atom and the ethoxy group imparts specific electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

Recent research findings have highlighted the potential of 4-(3-ethoxy-2-fluorophenyl)benzoic acid in several areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(3-ethoxy-2-fluorophenyl)benzoic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

Beyond its anti-inflammatory effects, 4-(3-ethoxy-2-fluorophenyl)benzoic acid has also been investigated for its antioxidant properties. Oxidative stress is a critical factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Journal of Agricultural and Food Chemistry reported that 4-(3-ethoxy-2-fluorophenyl)benzoic acid exhibited strong antioxidant activity, as measured by its ability to scavenge free radicals and inhibit lipid peroxidation.

In the context of drug discovery, 4-(3-ethoxy-2-fluorophenyl)benzoic acid has been explored as a lead compound for the development of new therapeutic agents. Its unique structure makes it an attractive scaffold for medicinal chemists to modify and optimize for specific biological targets. For example, researchers at the University of California, San Francisco, have synthesized several derivatives of 4-(3-ethoxy-2-fluorophenyl)benzoic acid and evaluated their potency against various cancer cell lines. Preliminary results indicate that some of these derivatives exhibit promising anticancer activity, particularly against breast and lung cancer cells.

The synthesis of 4-(3-ethoxy-2-fluorophenyl)benzoic acid involves several well-established organic reactions. One common approach is to start with 3-bromoacetophenone, which undergoes a nucleophilic substitution reaction with ethoxide to form 3-bromoethylphenone. This intermediate is then subjected to a Suzuki coupling reaction with 4-bromobenzoic acid to yield the desired product. The synthetic route is highly efficient and can be scaled up for industrial production.

In terms of physical properties, 4-(3-ethoxy-2-fluorophenyl)benzoic acid is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various formulations, including pharmaceuticals and cosmetics.

The safety profile of 4-(3-ethoxy-2-fluorophenyl)benzoic acid has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity when administered orally or topically. However, as with any chemical compound, appropriate handling precautions should be taken to ensure safety during laboratory use and industrial processing.

In conclusion, 4-(3-Ethoxy-2-fluorophenyl)benzoic acid (CAS No. 2171883-70-6) is a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.